Cas no 1706183-95-0 (4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1706183-95-0
• MF: C₁₅H₂₁N₃O₂S₃
• MW: 371.541139364243
• CID: 5550179
• Update Time: 2025-07-10

4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(1-propan-2-ylimidazol-4-yl)sulfonyl-7-thiophen-2-yl-1,4-thiazepane
• 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C15H21N3O2S3/c1-12(2)17-10-15(16-11-17)23(19,20)18-6-5-14(22-9-7-18)13-4-3-8-21-13/h3-4,8,10-12,14H,5-7,9H2,1-2H3
• InChI Key： ALDASWXHWUQUPU-UHFFFAOYSA-N
• SMILES： S1C(C2SC=CC=2)CCN(S(C2=CN(C(C)C)C=N2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane

Introduction to Compound with CAS No. 1706183-95-0 and Product Name: 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane

The compound with the CAS number 1706183-95-0 and the product name 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including imidazole and thiophene, alongside a sulfonyl group, makes this compound a promising candidate for further exploration.

Recent research in the realm of heterocyclic chemistry has highlighted the importance of thiazepane derivatives in developing novel therapeutic agents. The thiazepane core in this compound is particularly noteworthy, as it is known to exhibit a wide range of biological activities. Studies have demonstrated that thiazepane derivatives can interact with various biological targets, making them valuable scaffolds for drug design. The incorporation of a thiophenyl group at the 7-position further enhances the structural diversity and functional potential of this molecule.

The sulfonyl group attached to the imidazole ring is another critical feature that contributes to the compound's pharmacological properties. Sulfonyl groups are well-documented for their ability to modulate enzyme activity and receptor binding. In particular, sulfonyl imidazoles have shown promise in treating conditions such as diabetes and inflammation due to their inhibitory effects on key enzymes like dipeptidyl peptidase-4 (DPP-4). The specific arrangement of these functional groups in 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane suggests a multifaceted interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of an imidazole ring, a sulfonyl group, and a thiophene moiety provides a versatile platform for chemical modification. Researchers have been exploring various derivatives of this compound to enhance its bioavailability and target specificity. For instance, modifications at the propan-2-yl substituent could influence metabolic stability and pharmacokinetic profiles.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying lead compounds with desired biological activities. The structural features of 4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane make it an attractive candidate for virtual screening against large databases of biological targets.

Furthermore, the compound's potential in addressing neurological disorders has not been overlooked. Thiophene derivatives are known to interact with neurotransmitter receptors and ion channels, making them relevant in the development of treatments for conditions such as epilepsy and depression. The presence of both imidazole and thiophene rings in this molecule suggests that it may possess properties conducive to modulating central nervous system activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only improve yield but also enable the introduction of diverse functional groups at strategic positions within the molecule.

Evaluation of the compound's biological activity often involves in vitro assays that measure interactions with specific enzymes or receptors. Preliminary studies have indicated that derivatives of thiazepane with sulfonyl substituents exhibit inhibitory effects on certain enzymes relevant to metabolic diseases. Similarly, modifications involving thiophene moieties have shown promise in anti-inflammatory applications. These findings underscore the importance of rational drug design in optimizing therapeutic outcomes.

The future direction of research on this compound may include exploring its potential as a prodrug or exploring novel delivery systems that enhance its bioavailability. Additionally, investigating its interactions with protein targets at a molecular level could provide insights into its mechanism of action. Collaborative efforts between synthetic chemists and biochemists are essential to fully elucidate its pharmacological properties.

In conclusion,4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-7-(thiophen-2-yl)-1,4-thiazepane represents a significant contribution to pharmaceutical chemistry due to its complex structure and multifaceted functional groups. Its potential applications in treating various diseases make it a valuable subject for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery.